2,2,2-trifluoro-1,1-bis(1H-pyrrol-2-yl)ethane

• Molecular Formula: C10H9F3N2
• Molecular Weight: 214.19 g/mol
• IUPAC Name: 2-[2,2,2-trifluoro-1-(1H-pyrrol-2-yl)ethyl]-1H-pyrrole
• InChI: InChI=1S/C10H9F3N2/c11-10(12,13)9(7-3-1-5-14-7)8-4-2-6-15-8/h1-6,9,14-15H
• InChI Key: BPICCHOQHDQPCU-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC(=C1)C(C2=CC=CN2)C(F)(F)F

Description

2,2,2-trifluoro-1,1-bis(1H-pyrrol-2-yl)ethane is a useful research compound. Its molecular formula is C10H9F3N2 and its molecular weight is 214.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Pyrrole (150 mmol) and trifluoroacetaldehyde methyl hemiacetal (75 mmol) in tetrahydrofuran are heated at reflux with catalytic amounts of hydrochloric acid for 2 hours under an inert atmosphere. GC analysis of the reaction mixture indicated the presence of the desired dipyrromethane in greater than 80% yield. Neutralization of the acid followed by work up and chromatography gave the pure bis(pyrrol-2-yl)trifluoromethylmethane 3 (R3 =CF3)). MS: m/z=214. This preparation has been disclosed in Wijesekera U.S. patent application Ser. No. 08/143,261 filed on Oct. 26, 1993.